
Solubility and handling precautions for 1,8-
Octanedithiol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,8-Octanedithiol

Cat. No.: B075322 Get Quote

An In-depth Technical Guide to 1,8-Octanedithiol: Solubility and Safe Handling

Introduction
1,8-Octanedithiol (CAS No. 1191-62-4), also known as 1,8-Dimercaptooctane, is an

alkanedithiol with the chemical formula HS(CH₂)₈SH. It is a versatile chemical compound

frequently utilized in the formation of self-assembled monolayers (SAMs) on metal surfaces,

particularly gold, to modify surface properties for applications in electronics and

electrochemistry.[1][2] This guide provides detailed information on its solubility characteristics

and essential precautions for safe handling in a laboratory setting.

Physicochemical Properties
1,8-Octanedithiol is a combustible liquid characterized by a strong, unpleasant odor, often

described as a stench.[3] Its key physical and chemical properties are summarized below.
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Property Value Source

Molecular Formula C₈H₁₈S₂ [4]

Molecular Weight 178.36 g/mol

Appearance Colorless to Yellow Liquid [5][6]

Density 0.97 g/mL at 25 °C [1]

Boiling Point 269-270 °C [1]

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.505 [1]

Solubility Data
Detailed quantitative solubility data in a wide range of organic solvents is not readily available

in the provided literature. However, it is generally described as being soluble in most organic

solvents.[5][6][7] Its solubility in water is low.

Solvent Solubility Source

Water
15.79 mg/L @ 25 °C

(estimated)

Organic Solvents
Soluble in most organic

solvents
[5][6][7]

Hazard Identification and Safety Precautions
1,8-Octanedithiol is classified as hazardous. It is harmful if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation.[3][5]

GHS Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[3][8]
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H319: Causes serious eye irritation.[3][8]

H335: May cause respiratory irritation.[3]

Handling and Storage
Proper handling and storage are crucial to ensure safety and maintain the integrity of the

compound.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of vapors.[9] Eyewash stations and safety

showers must be readily accessible.[3][9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles and a

face shield.[3]

Skin Protection: Wear chemically resistant gloves and protective clothing to prevent skin

contact.[3][9]

Respiratory Protection: If ventilation is inadequate or for spill cleanup, use a

NIOSH/MSHA-approved respirator with an appropriate cartridge (e.g., type ABEK).[9]

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory. Contaminated clothing should be removed and laundered before reuse.[3][10]

Storage: Store in a cool, dry, and well-ventilated place.[3][10] Keep containers tightly closed

and store locked up.[3][8] The compound is air-sensitive and should be stored under an inert

gas. It is incompatible with strong oxidizing agents, strong bases, and strong acids.[3]

Experimental Protocols & Procedures
While specific experimental protocols are highly dependent on the application, the following

provides a generalized workflow for handling 1,8-Octanedithiol in a laboratory setting.

Researchers should always refer to specific literature for detailed methodologies related to their

work, such as the formation of SAMs or its use as a solvent additive in solar cell fabrication.
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Safe Handling Workflow
The diagram below illustrates a logical workflow for the safe handling of 1,8-Octanedithiol,
from preparation to disposal.
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Caption: Workflow for Safe Handling of 1,8-Octanedithiol.
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First Aid Measures
In case of exposure, follow these first aid guidelines and seek immediate medical attention.

Ingestion: If swallowed, rinse mouth with water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER or doctor immediately.[3]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and call for medical help.[9]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes.[3] If irritation persists, consult a physician.[3]

Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if

present and easy to do.[3] Continue rinsing and seek medical attention if irritation persists.[3]

Spill and Disposal Procedures
Spill Containment: In case of a spill, ensure adequate ventilation and wear appropriate PPE.

[3] Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[9][10]

Collect the absorbed material and place it in a suitable, closed container for disposal.[10] Do

not let the product enter drains.[10]

Waste Disposal: Dispose of 1,8-Octanedithiol and its containers in accordance with local,

regional, and national hazardous waste regulations.[3] This should be done through an

approved waste disposal plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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